Cas no 1806307-12-9 (6-Mercaptobenzo[d]oxazole-2-acetic acid)

• Product Name: 6-Mercaptobenzo[d]oxazole-2-acetic acid
• CAS No: 1806307-12-9
• MF: C₉H₇NO₃S
• MW: 209.221781015396
• CID: 4818119
• Update Time: 2025-11-01

6-Mercaptobenzo[d]oxazole-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Mercaptobenzo[d]oxazole-2-acetic acid

• Inchi： 1S/C9H7NO3S/c11-9(12)4-8-10-6-2-1-5(14)3-7(6)13-8/h1-3,14H,4H2,(H,11,12)
• InChI Key： XHGALESXPVZOFH-UHFFFAOYSA-N
• SMILES： SC1C=CC2=C(C=1)OC(CC(=O)O)=N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 1.4
• Topological Polar Surface Area: 64.3

Additional information on 6-Mercaptobenzo[d]oxazole-2-acetic acid

Introduction to 6-Mercaptobenzo[d]oxazole-2-acetic acid (CAS No. 1806307-12-9)

6-Mercaptobenzo[d]oxazole-2-acetic acid (CAS No. 1806307-12-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. The presence of a mercapto group and a benzo[d]oxazole moiety in its structure confers it with distinct chemical properties and biological activities, making it an intriguing subject for further investigation.

The chemical structure of 6-Mercaptobenzo[d]oxazole-2-acetic acid is composed of a benzo[d]oxazole ring, a mercapto group, and an acetic acid moiety. The mercapto group, known for its reactivity and ability to form disulfide bonds, plays a crucial role in the compound's biological activity. The benzo[d]oxazole ring, on the other hand, provides rigidity and aromaticity, which can influence the compound's binding affinity to various biological targets.

Recent studies have explored the potential of 6-Mercaptobenzo[d]oxazole-2-acetic acid in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data from animal models have shown that 6-Mercaptobenzo[d]oxazole-2-acetic acid can reduce inflammation in conditions such as arthritis and colitis.

Beyond its anti-inflammatory effects, 6-Mercaptobenzo[d]oxazole-2-acetic acid has also been investigated for its antioxidant properties. Oxidative stress is a key factor in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. Research has shown that this compound can scavenge reactive oxygen species (ROS) and protect cells from oxidative damage. This property makes it a potential candidate for the development of neuroprotective and cardioprotective drugs.

In the realm of cancer research, 6-Mercaptobenzo[d]oxazole-2-acetic acid has shown promise as an anticancer agent. Studies have demonstrated that it can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the disruption of mitochondrial function and the activation of caspase pathways. These findings suggest that 6-Mercaptobenzo[d]oxazole-2-acetic acid could be developed into a novel therapeutic agent for cancer treatment.

The pharmacokinetic properties of 6-Mercaptobenzo[d]oxazole-2-acetic acid have also been studied to evaluate its suitability for clinical applications. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed after oral administration and exhibits good bioavailability. It is metabolized primarily by the liver and excreted through the kidneys. These pharmacokinetic characteristics suggest that it could be administered orally or intravenously in clinical settings.

To further understand the biological mechanisms underlying the effects of 6-Mercaptobenzo[d]oxazole-2-acetic acid, researchers have conducted molecular docking studies to identify potential protein targets. These studies have revealed that the compound can bind to several key proteins involved in inflammation, oxidative stress, and apoptosis. For example, it has been shown to interact with nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in inflammatory responses. By inhibiting NF-κB activation, 6-Mercaptobenzo[d]oxazole-2-acetic acid can reduce the expression of pro-inflammatory genes.

In addition to its therapeutic potential, 6-Mercaptobenzo[d]oxazole-2-acetic acid has also been explored for its use as a chemical probe in biological research. Chemical probes are small molecules used to study protein function and validate therapeutic targets. The unique structure of this compound makes it an ideal candidate for developing probes that can selectively target specific proteins or pathways involved in disease processes.

The synthesis of 6-Mercaptobenzo[d]oxazole-2-acetic acid has been optimized to improve yield and purity. Various synthetic routes have been developed, including multistep processes involving aromatic substitution reactions and functional group transformations. These synthetic methods have enabled researchers to produce sufficient quantities of the compound for preclinical studies and early-stage clinical trials.

In conclusion, 6-Mercaptobenzo[d]oxazole-2-acetic acid (CAS No. 1806307-12-9) is a promising compound with diverse biological activities and therapeutic potential. Its anti-inflammatory, antioxidant, and anticancer properties make it an attractive candidate for further development in pharmaceutical research. Ongoing studies are aimed at elucidating its mechanisms of action and optimizing its pharmacological profile for clinical applications.